4-[3-(2-furyl)phenyl]-4H-1,2,4-triazole

• IUPAC Name: 4-[3-(furan-2-yl)phenyl]-1,2,4-triazole
• InChI: InChI=1S/C12H9N3O/c1-3-10(12-5-2-6-16-12)7-11(4-1)15-8-13-14-9-15/h1-9H
• InChI Key: IOTKOAADVSEZSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=NN=C2)C3=CC=CO3
• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol

Description

4-[3-(2-furyl)phenyl]-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a triazole derivative and has been extensively studied for its unique properties and potential uses. In

Mechanism of Action

The mechanism of action of 4-[3-(2-furyl)phenyl]-4H-1,2,4-triazole is not fully understood, but it is believed to work by inhibiting certain enzymes or proteins in the body. In cancer treatment, it has been shown to inhibit the growth of cancer cells by inducing apoptosis or cell death. In bacterial infections, it has been shown to inhibit the growth of bacteria by interfering with their metabolic processes.
Biochemical and Physiological Effects
4-[3-(2-furyl)phenyl]-4H-1,2,4-triazole has been shown to have various biochemical and physiological effects on the body. In cancer treatment, it has been shown to reduce the size of tumors and improve survival rates in animal models. In bacterial infections, it has been shown to be effective against a wide range of bacteria, including antibiotic-resistant strains. Inflammation has been shown to be reduced by this compound in various studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(2-furyl)phenyl]-4H-1,2,4-triazole in lab experiments is its high potency and specificity. It has been shown to be effective at low concentrations and has minimal side effects. However, one of the limitations of using this compound is its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 4-[3-(2-furyl)phenyl]-4H-1,2,4-triazole. One potential area of research is the development of new derivatives of this compound with improved properties and efficacy. Another area of research is the use of this compound in combination with other drugs or therapies to enhance their effectiveness. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

4-[3-(2-furyl)phenyl]-4H-1,2,4-triazole has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and bacterial infections. In agriculture, it has been studied for its potential use as a fungicide and insecticide. In material science, it has been studied for its potential use in the synthesis of new materials with unique properties.